2-[1H-imidazol-5-ylsulfonyl(methyl)amino]benzoic acid

• IUPAC Name: 2-[1H-imidazol-5-ylsulfonyl(methyl)amino]benzoic acid
• InChI: InChI=1S/C11H11N3O4S/c1-14(19(17,18)10-6-12-7-13-10)9-5-3-2-4-8(9)11(15)16/h2-7H,1H3,(H,12,13)(H,15,16)
• InChI Key: IEUGHNOKZLQFHS-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1C(=O)O)S(=O)(=O)C2=CN=CN2
• Molecular Formula: C11H11N3O4S
• Molecular Weight: 281.29 g/mol

Description

2-[1H-imidazol-5-ylsulfonyl(methyl)amino]benzoic acid, also known as MIA, is a chemical compound that has been extensively studied for its potential therapeutic applications. MIA is a sulfonamide derivative that has been shown to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

Mechanism of Action

The mechanism of action of 2-[1H-imidazol-5-ylsulfonyl(methyl)amino]benzoic acid is not completely understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. 2-[1H-imidazol-5-ylsulfonyl(methyl)amino]benzoic acid has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory prostaglandins. 2-[1H-imidazol-5-ylsulfonyl(methyl)amino]benzoic acid has also been shown to inhibit the activity of nuclear factor-kappa B (NF-κB), a signaling pathway involved in the regulation of inflammation and cell survival.
Biochemical and Physiological Effects:
2-[1H-imidazol-5-ylsulfonyl(methyl)amino]benzoic acid has a wide range of biochemical and physiological effects. In addition to its anti-inflammatory and anti-cancer properties, 2-[1H-imidazol-5-ylsulfonyl(methyl)amino]benzoic acid has been shown to have antiviral activity against the herpes simplex virus. 2-[1H-imidazol-5-ylsulfonyl(methyl)amino]benzoic acid has also been shown to inhibit the activity of matrix metalloproteinases (MMPs), enzymes involved in the breakdown of extracellular matrix proteins.

Advantages and Limitations for Lab Experiments

One of the advantages of studying 2-[1H-imidazol-5-ylsulfonyl(methyl)amino]benzoic acid in the laboratory is its wide range of biological activities. This makes it a versatile compound that can be studied in a variety of contexts. However, one limitation of studying 2-[1H-imidazol-5-ylsulfonyl(methyl)amino]benzoic acid is its potential toxicity. 2-[1H-imidazol-5-ylsulfonyl(methyl)amino]benzoic acid has been shown to be toxic to certain cell lines at high concentrations, which could limit its potential as a therapeutic agent.

Future Directions

There are several potential future directions for research on 2-[1H-imidazol-5-ylsulfonyl(methyl)amino]benzoic acid. One area of interest is in the development of novel 2-[1H-imidazol-5-ylsulfonyl(methyl)amino]benzoic acid derivatives that exhibit improved therapeutic properties. Another area of interest is in the study of the molecular mechanisms underlying the anti-cancer and anti-inflammatory properties of 2-[1H-imidazol-5-ylsulfonyl(methyl)amino]benzoic acid. Finally, there is potential for the development of 2-[1H-imidazol-5-ylsulfonyl(methyl)amino]benzoic acid-based therapies for the treatment of viral infections, such as herpes simplex virus.

Synthesis Methods

2-[1H-imidazol-5-ylsulfonyl(methyl)amino]benzoic acid can be synthesized using a variety of methods, including the reaction of 2-aminobenzoic acid with methyl isocyanate and imidazole-5-sulfonyl chloride. This reaction yields 2-[1H-imidazol-5-ylsulfonyl(methyl)amino]benzoic acid as a white crystalline solid with a melting point of 253-256°C. Other methods of synthesis include the reaction of 2-aminobenzoic acid with N-methylimidazole-5-sulfonyl chloride and the reaction of 2-aminobenzoic acid with N-methylimidazole-5-sulfonyl isocyanate.

Scientific Research Applications

2-[1H-imidazol-5-ylsulfonyl(methyl)amino]benzoic acid has been studied extensively for its potential therapeutic applications. One of the most promising areas of research is in the treatment of cancer. 2-[1H-imidazol-5-ylsulfonyl(methyl)amino]benzoic acid has been shown to inhibit the growth of a wide range of cancer cell lines, including breast, lung, colon, and prostate cancer. In addition, 2-[1H-imidazol-5-ylsulfonyl(methyl)amino]benzoic acid has been shown to enhance the effectiveness of chemotherapy drugs, making it a potential adjuvant therapy for cancer treatment.
2-[1H-imidazol-5-ylsulfonyl(methyl)amino]benzoic acid has also been studied for its anti-inflammatory properties. In animal models, 2-[1H-imidazol-5-ylsulfonyl(methyl)amino]benzoic acid has been shown to reduce inflammation and improve joint function in cases of rheumatoid arthritis. In addition, 2-[1H-imidazol-5-ylsulfonyl(methyl)amino]benzoic acid has been shown to reduce inflammation in the lungs of animals with asthma.